Methyl 3-amino-4-(4-methylpiperidin-1-yl)benzoate
Description
Methyl 3-amino-4-(4-methylpiperidin-1-yl)benzoate, also known as M4MPB, is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in the scientific community due to its potential applications in the field of medicine, particularly in the treatment of neurological disorders.
Scientific Research Applications
Synthesis and Biological Activities
Methyl 3-amino-4-(4-methylpiperidin-1-yl)benzoate has been investigated in the context of synthesizing new compounds with potential biological activities. For instance, a study by Shah (2014) involved the preparation of a related compound, 4-(1H)-benzotriazoyl methyl amino benzoate, and its derivatives. These compounds demonstrated significant antimicrobial activity against various bacteria and fungi, indicating the potential of methyl 3-amino-4-(4-methylpiperidin-1-yl)benzoate derivatives in antimicrobial applications (Shah, 2014).
Synthesis of New Amides
Koroleva et al. (2011) explored the synthesis of new carboxylic acid amides containing an N-methylpiperazine fragment, a structure related to methyl 3-amino-4-(4-methylpiperidin-1-yl)benzoate. This research contributes to the development of new chemical entities with potential therapeutic uses (Koroleva, Gusak, Ignatovich, & Ermolinskaya, 2011).
Radiochemical Applications
The compound has also been used in the field of radiochemistry. Taylor et al. (1996) synthesized variants of methyl 4-(2,5-dihydroxybenzylamino)benzoate, incorporating radioactive isotopes for potential use in radiopharmaceutical applications (Taylor, Hristova-Kazmierski, Ley, & Kepler, 1996).
Hydrogen-Bonded Molecular Structures
Research by Portilla et al. (2007) on related compounds, such as methyl 4-(5-amino-3-phenyl-1H-pyrazol-1-yl)-3-nitrobenzoate, has contributed to understanding hydrogen-bonded molecular structures. These insights are valuable for designing molecules with specific properties and behaviors (Portilla, Mata, Cobo, Low, & Glidewell, 2007).
Antineuropathic Activity
In the realm of pharmacology, Betti et al. (2019) synthesized amino-3,5-dicyanopyridines, showing that derivatives of methyl 3-amino-4-(4-methylpiperidin-1-yl)benzoate could reduce oxaliplatin-induced neuropathic pain, indicating potential therapeutic uses (Betti, Catarzi, Varano, Falsini, Varani, Vincenzi, Pasquini, di Cesare Mannelli, Ghelardini, Lucarini, Dal Ben, Spinaci, Bartolucci, Menicatti, & Colotta, 2019).
properties
IUPAC Name |
methyl 3-amino-4-(4-methylpiperidin-1-yl)benzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2/c1-10-5-7-16(8-6-10)13-4-3-11(9-12(13)15)14(17)18-2/h3-4,9-10H,5-8,15H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVZAQKMDOJJJTA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-amino-4-(4-methylpiperidin-1-yl)benzoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(2-Hydroxyethyl)sulfanyl]-3-(4-methoxyphenyl)-1-phenylpropan-1-one](/img/structure/B2625876.png)
![3-(3-hydroxypropyl)-1,7-dimethyl-8-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2625877.png)
![1-(4-Fluoro-3-methylphenyl)-3-iodobicyclo[1.1.1]pentane](/img/structure/B2625880.png)
![3-(4-fluorophenyl)-2-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)thieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2625881.png)
![2-(2-Fluorophenoxy)-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]acetamide](/img/structure/B2625884.png)
![N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide](/img/structure/B2625887.png)
![2-[3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2H-1,3-benzodioxol-5-yl)acetamide](/img/structure/B2625890.png)
